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For Researchers, Scientists, and Drug Development Professionals

In the realm of heat transfer fluids, the choice of a glycol-based solution is pivotal for

maintaining precise temperature control in a variety of applications, from laboratory research to

pharmaceutical manufacturing. This guide provides an objective comparison of two common

glycols, Dipropylene Glycol (DPG) and Ethylene Glycol (EG), focusing on their performance

as heat transfer fluids. The information presented herein is supported by experimental data to

aid in the selection of the most suitable fluid for your specific requirements.

Executive Summary
Ethylene glycol has long been a standard in heat transfer applications due to its excellent

thermal properties. However, concerns regarding its toxicity have led to the consideration of

alternatives like dipropylene glycol, which offers a lower toxicity profile. This guide delves into

a detailed comparison of their key thermophysical properties, including thermal conductivity,

viscosity, and specific heat capacity, alongside a discussion of their operational temperature

ranges, toxicity, environmental impact, and material compatibility.

Performance Data: Dipropylene Glycol vs. Ethylene
Glycol
The efficiency of a heat transfer fluid is primarily determined by its thermophysical properties.

The following tables summarize the key quantitative data for pure and aqueous solutions of
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dipropylene glycol and ethylene glycol at various temperatures.

Table 1: Thermophysical Properties of Pure Glycols

Property
Dipropylene Glycol
(DPG)

Ethylene Glycol
(EG)

Unit

Thermal Conductivity

@ 20°C (68°F)
~0.149[1] ~0.252 W/m·K

Dynamic Viscosity @

20°C (68°F)
~107[2] ~19.9 mPa·s (cP)

Specific Heat

Capacity @ 25°C

(77°F)

~2.18[2] ~2.4 J/g·K

Boiling Point (at 1

atm)
232[2] 197.3 °C

Freezing Point -40[2] -12.9 °C

Density @ 20°C

(68°F)
1.022[2] 1.113 g/cm³

Table 2: Thermal Conductivity of Aqueous Glycol Solutions (W/m·K)
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Concentration (mol
%)

Temperature (K)
Dipropylene Glycol
+ Water

Ethylene Glycol +
Water

25 293.15 0.433 0.473

50 293.15 0.315 0.381

75 293.15 0.237 0.312

25 373.15 0.438 0.475

50 373.15 0.323 0.380

75 373.15 0.247 0.312

Data extrapolated

from Sun, T., & Teja,

A. S. (2004). Density,

Viscosity and Thermal

Conductivity of

Aqueous Solutions of

Propylene Glycol,

Dipropylene Glycol,

and Tripropylene

Glycol between 290 K

and 460 K. Journal of

Chemical &

Engineering Data,

49(5), 1311–1317.[3]

[4][5][6]

Table 3: Viscosity of Aqueous Glycol Solutions (mPa·s)
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Concentration (mol
%)

Temperature (K)
Dipropylene Glycol
+ Water

Ethylene Glycol +
Water

25 293.15 11.5 3.6

50 293.15 39.8 9.8

75 293.15 98.2 23.5

25 373.15 0.9 0.6

50 373.15 1.9 1.2

75 373.15 3.6 2.2

Data extrapolated

from Sun, T., & Teja,

A. S. (2004). Density,

Viscosity and Thermal

Conductivity of

Aqueous Solutions of

Propylene Glycol,

Dipropylene Glycol,

and Tripropylene

Glycol between 290 K

and 460 K. Journal of

Chemical &

Engineering Data,

49(5), 1311–1317.[3]

[4][5][6]

Experimental Protocols
The data presented in this guide is based on established experimental methodologies for

determining the thermophysical properties of liquids. The following are detailed protocols for

key experiments.

Thermal Conductivity Measurement (Transient Hot Wire
Method - ASTM D7896)
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The transient hot wire method is a precise technique for measuring the thermal conductivity of

liquids.[7][8]

Objective: To determine the thermal conductivity of the heat transfer fluid.

Apparatus:

Transient hot wire instrument

Platinum wire sensor

Sample cell

Temperature-controlled bath

Data acquisition system

Procedure:

Calibration: The instrument is calibrated using a standard reference fluid with a known

thermal conductivity, such as toluene or water.

Sample Preparation: The sample cell is thoroughly cleaned and dried. Approximately 40 mL

of the test fluid is then introduced into the cell, ensuring the platinum wire is fully submerged.

[8]

Temperature Equilibration: The sample cell is placed in a temperature-controlled bath and

allowed to reach thermal equilibrium at the desired test temperature.

Measurement: A short duration (typically 1 second) electrical pulse is applied to the platinum

wire. The data acquisition system records the temperature rise of the wire as a function of

time.

Calculation: The thermal conductivity is calculated from the slope of the line plotting the

temperature rise against the logarithm of time. The method directly measures thermal

conductivity and thermal diffusivity, from which volumetric heat capacity can be calculated.[7]

[8]
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Viscosity Measurement (Rotational Viscometer - ASTM
D2196)
A rotational viscometer measures the torque required to rotate a spindle immersed in the fluid

at a constant speed.

Objective: To determine the dynamic viscosity of the heat transfer fluid.

Apparatus:

Rotational viscometer with a set of spindles

Temperature-controlled bath

Sample container

Procedure:

Instrument Setup: The viscometer is leveled, and the appropriate spindle and speed are

selected based on the expected viscosity of the fluid.

Sample Preparation: The sample is placed in the container, and the container is then placed

in the temperature-controlled bath to reach the desired temperature.

Measurement: The spindle is immersed in the fluid to the specified depth. The motor is

turned on, and the spindle rotates at the selected speed. The instrument measures the

torque required to maintain this speed.

Data Recording: The viscosity reading is taken after the reading has stabilized. For non-

Newtonian fluids, viscosity is measured at various shear rates.

Cleaning: The spindle and sample container are thoroughly cleaned after each

measurement.

Specific Heat Capacity Measurement (Differential
Scanning Calorimetry - ASTM E1269)
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Differential Scanning Calorimetry (DSC) is a thermoanalytical technique used to measure the

amount of heat required to increase the temperature of a sample.[9][10][11]

Objective: To determine the specific heat capacity of the heat transfer fluid.

Apparatus:

Differential Scanning Calorimeter (DSC)

Hermetically sealed sample pans (e.g., aluminum)

A reference material with a known specific heat capacity (e.g., sapphire)

Procedure:

Baseline Calibration: An empty sample pan is run through the desired temperature program

to establish a baseline heat flow.

Reference Material Run: A known mass of the sapphire reference material is placed in a

sample pan and run through the same temperature program.

Sample Run: A known mass of the liquid sample is hermetically sealed in a sample pan and

subjected to the identical temperature program.

Calculation: The specific heat capacity of the sample is calculated by comparing the heat

flow to the sample with the heat flow to the reference material at a given temperature, taking

into account the masses of the sample and the reference. The test is typically performed

over a temperature range of -100 °C to 600 °C.[10][11]

Visualizing Performance and Experimental Workflow
To better illustrate the comparative aspects and experimental processes, the following

diagrams are provided.
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Performance Comparison

Ethylene Glycol

Higher Thermal Conductivity
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Lower Viscosity

 Leads to
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Lower Thermal Conductivity
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Lower Pumping Energy

Less Efficient Heat Transfer

Higher Pumping Energy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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